Cas no 27335-85-9 (Precyasterone)

Precyasterone Properties

Names and Identifiers

• Stigmast-7-en-26-oicacid, 2,3,14,20,22,28-hexahydroxy-6-oxo-, d-lactone, (2b,3b,5b,22R,24S,25S,28R)-
• Precyasterone
• (2beta,3beta,5beta,22R,24S,25S,28R)-2,3,14,20,22,28-Hexahydroxy-6-oxo-stigmast-7-en-26-oic acid delta-lactone
• CID 102004875
• DA-77044
• HY-N2200
• CBA33585
• FS-7071
• (3S,4S,6R)-4-[(1R)-1-hydroxyethyl]-6-[(1R)-1-hydroxy-1-[(2S,3R,5R,9R,10R,13R,14S,17S)-2,3,14-trihydroxy-10,13-dimethyl-6-oxo-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl]-3-methyloxan-2-one
• 27335-85-9
• AKOS037515174
• CS-0019506
• +Expand

• InChIKey： RPCTUYZLPGGPJD-YSEUJXISSA-N
• Inchi： 1S/C29H44O8/c1-14-16(15(2)30)10-24(37-25(14)34)28(5,35)23-7-9-29(36)18-11-20(31)19-12-21(32)22(33)13-26(19,3)17(18)6-8-27(23,29)4/h11,14-17,19,21-24,30,32-33,35-36H,6-10,12-13H2,1-5H3/t14-,15+,16-,17-,19-,21+,22-,23-,24+,26+,27+,28+,29+/m0/s1
• SMILES： O([H])[C@@]12C([H])([H])C([H])([H])[C@]([H])([C@](C([H])([H])[H])([C@@]3([H])C([H])([H])[C@]([H])([C@@]([H])(C([H])([H])[H])O[H])[C@]([H])(C([H])([H])[H])C(=O)O3)O[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C2=C([H])C([C@]2([H])C([H])([H])[C@]([H])([C@]([H])(C([H])([H])[C@]12C([H])([H])[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 520.303618g/mol
• Surface Charge: 0
• XLogP3: 1
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 520.303618g/mol
• Monoisotopic Mass: 520.303618g/mol
• Topological Polar Surface Area: 145Ų
• Heavy Atom Count: 37
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 520.7

Experimental Properties

• LogP: 1.89060
• PSA: 144.52000
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),